Cas no 1383705-96-1 (tert-butyl 3-bromo-5-formyl-1H-indazole-1-carboxylate)

• Product Name: tert-butyl 3-bromo-5-formyl-1H-indazole-1-carboxylate
• CAS No: 1383705-96-1
• MF: C₁₃H₁₃BrN₂O₃
• MW: 325.157922506332
• CID: 2137319
• Update Time: 2023-11-19

tert-butyl 3-bromo-5-formyl-1H-indazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-bromo-5-formyl-1H-indazole-1-carboxylate
• NZYOLSTVUSJIME-UHFFFAOYSA-N
• tert-butyl-3-bromo-5-formyl-1H-indazole-1-carboxylate
• CID 86699009
• 1H-Indazole-1-carboxylic acid, 3-bromo-5-formyl-, 1,1-dimethylethyl ester

• Inchi： 1S/C13H13BrN2O3/c1-13(2,3)19-12(18)16-10-5-4-8(7-17)6-9(10)11(14)15-16/h4-7H,1-3H3
• InChI Key： NZYOLSTVUSJIME-UHFFFAOYSA-N
• SMILES： BrC1C2C=C(C=O)C=CC=2N(C(=O)OC(C)(C)C)N=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 369
• Topological Polar Surface Area: 61.2